Cas no 34133-56-7 (Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-)
34133-56-7 structure
Product Name:Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
CAS No:34133-56-7
MF:C13H9NO3S
MW:259.280462026596
CID:1461531
Update Time:2024-08-23
Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
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- Inchi: 1S/C13H9NO3S/c14-9-10-8-12(6-7-13(10)15)18(16,17)11-4-2-1-3-5-11/h1-8,15H
- InChI Key: VXRQTGYKANBAMA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1O
Computed Properties
- Exact Mass: 259.03037
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 197-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 492.4±40.0 °C(Predicted)
- PSA: 78.16
- pka: 4.60±0.18(Predicted)
Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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